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Compound of Interest

Compound Name: Di-2-Pyridyl Thionocarbonate

Cat. No.: B1361461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Di-2-Pyridyl Thionocarbonate (DPT) is a versatile reagent utilized in organic synthesis,

notably as a thiophosgene substitute for the preparation of isothiocyanates and in peptide

coupling reactions.[1] A thorough understanding of its solubility and stability is paramount for its

effective application, storage, and handling in a research and development setting. This

technical guide provides a comprehensive overview of the available data on the solubility and

stability of DPT, alongside detailed experimental protocols for its assessment.

Physicochemical Properties
Property Value Source

CAS Number 96989-50-3 [2][3]

Molecular Formula C₁₁H₈N₂O₂S [2]

Molecular Weight 232.26 g/mol [2][3]

Appearance
Yellow to brown crystalline

powder
[1]

Melting Point 94-98 °C

Solubility Profile
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The solubility of Di-2-Pyridyl Thionocarbonate is a critical parameter for its use in various

reaction media. While comprehensive quantitative data across a wide range of solvents is

limited in publicly available literature, the following information has been compiled.

Quantitative Solubility Data
Solvent Solubility Temperature (°C) pH

Water 9280 g/L Not Specified Not Specified

Note: The significant solubility in water is a key characteristic of this reagent.

Qualitative Solubility Observations
Solvent Observation Source

Dichloromethane Soluble

Based on its common applications in organic synthesis, it is anticipated that Di-2-Pyridyl
Thionocarbonate exhibits solubility in a range of common organic solvents such as other

chlorinated solvents, ethers like tetrahydrofuran (THF), and polar aprotic solvents like

dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). However, specific quantitative data

is not readily available.

Stability Profile
Di-2-Pyridyl Thionocarbonate is susceptible to degradation by moisture and heat, which

necessitates specific storage and handling conditions.

General Stability Characteristics
Condition Observation

Recommended
Storage

Source

Moisture Moisture Sensitive Store under inert gas [4]

Heat Heat Sensitive -20°C or 0-10°C [4]
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The thionocarbonate functional group is known to be susceptible to hydrolysis. A study on the

pyridinolysis of related alkyl aryl thionocarbonates suggests that the reaction proceeds through

a zwitterionic tetrahedral intermediate, with the expulsion of the aryloxide anion being a key

step.[5][6] This indicates that the stability of Di-2-Pyridyl Thionocarbonate will be influenced

by the pH of the medium and the presence of nucleophiles.

Experimental Protocols
Detailed experimental protocols for the determination of solubility and stability of Di-2-Pyridyl
Thionocarbonate are not widely published. However, standard methodologies can be adapted

for its characterization.

Protocol for Determining Aqueous Solubility (Shake-
Flask Method)
This protocol is based on the widely accepted shake-flask method for determining equilibrium

solubility.

1. Materials:

Di-2-Pyridyl Thionocarbonate
Purified water (e.g., Milli-Q)
pH meter
Orbital shaker with temperature control
Centrifuge
Analytical balance
HPLC with a suitable column (e.g., C18) and UV detector, or a UV-Vis spectrophotometer
Volumetric flasks and pipettes

2. Procedure:

Prepare a series of buffered aqueous solutions at different pH values (e.g., 4, 7, 9).
Add an excess amount of Di-2-Pyridyl Thionocarbonate to a known volume of each
buffered solution in a sealed container.
Place the containers in an orbital shaker set to a constant temperature (e.g., 25 °C) and
agitate until equilibrium is reached (typically 24-48 hours).
After equilibration, cease agitation and allow the suspension to settle.
Centrifuge the samples to pellet the undissolved solid.
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Carefully withdraw a known volume of the supernatant.
Dilute the supernatant with a suitable solvent (e.g., mobile phase for HPLC) to a
concentration within the calibrated range of the analytical method.
Quantify the concentration of Di-2-Pyridyl Thionocarbonate in the diluted samples using a
validated HPLC-UV or UV-Vis spectrophotometric method.
The solubility is reported as the average concentration from at least three replicate
experiments for each pH and temperature condition.

Protocol for Assessing Stability in Aqueous Solutions
This protocol outlines a general procedure for evaluating the hydrolytic stability of Di-2-Pyridyl
Thionocarbonate.

1. Materials:

Di-2-Pyridyl Thionocarbonate
Buffered aqueous solutions (pH 4, 7, 9)
Temperature-controlled incubator or water bath
HPLC with a suitable column and UV detector
Volumetric flasks and pipettes

2. Procedure:

Prepare stock solutions of Di-2-Pyridyl Thionocarbonate in a suitable organic solvent (e.g.,
acetonitrile) and dilute with the respective aqueous buffers to a known starting concentration.
Aliquot the solutions into sealed vials and place them in a temperature-controlled
environment (e.g., 25 °C and 40 °C).
At specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw a sample from each vial.
Immediately analyze the samples by HPLC to determine the remaining concentration of Di-
2-Pyridyl Thionocarbonate.
The degradation rate can be determined by plotting the natural logarithm of the
concentration versus time. The slope of this line will give the first-order rate constant for
degradation at that specific pH and temperature.

Visualizations
Factors Affecting the Stability of Di-2-Pyridyl
Thionocarbonate
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Caption: Logical diagram of factors influencing the degradation of Di-2-Pyridyl
Thionocarbonate.

Experimental Workflow for Solubility Determination
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Caption: A typical experimental workflow for determining the aqueous solubility of Di-2-Pyridyl
Thionocarbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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